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For Researchers, Scientists, and Drug Development Professionals

Introduction to Provenance in Scientific Workflows
In modern scientific research, and particularly in drug development, the ability to trace the

origin and history of data—its provenance—is critical for reproducibility, validation, and

regulatory compliance. The Provenance Ontology (PROV-O), a W3C recommendation,

provides a standard, machine-readable framework for representing and exchanging

provenance information.[1][2][3] This document provides detailed application notes and

protocols for implementing a "Provenance Context Entity" in RDF, using the PROV-O

vocabulary. A Provenance Context Entity is a digital record that immutably captures the

essential details of an experimental process, including the materials, methods, and parameters,

thereby ensuring a complete and transparent audit trail.

At its core, PROV-O defines three main classes for modeling provenance[1][2]:

prov:Entity: A physical, digital, conceptual, or other kind of thing with some fixed aspects.[1]

In a scientific context, this can be a dataset, a biological sample, a chemical compound, or a

report.

prov:Activity: Something that occurs over a period of time and acts upon or with entities. This

represents a step in a process, such as an experiment, a data analysis step, or a

measurement.
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prov:Agent: Something that bears some form of responsibility for an activity taking place, for

the existence of an entity, or for another agent's activity. This can be a person, a software

program, or an organization.

By linking these core classes, we can create a detailed and queryable record of any scientific

workflow.

Core Concept: The Provenance Context Entity
A "Provenance Context Entity" is not a formal PROV-O class, but rather a conceptualization of

a prov:Entity that is specifically designed to encapsulate the contextual details of an experiment

or process. This entity acts as a central hub of information, linking to all the relevant

parameters, settings, and materials that define the conditions under which a particular output

was generated.

This approach is particularly valuable in drug discovery and development for:

Ensuring Reproducibility: By capturing all relevant experimental parameters, other

researchers can accurately replicate the study.

Facilitating Audits: A complete provenance record simplifies the process of tracing data back

to its origins for regulatory submissions.

Enabling Meta-analysis: Structured provenance information allows for the aggregation and

comparison of data from multiple experiments.

Experimental Protocol: Creating a Provenance
Context Entity for a Kinase Assay
This protocol outlines the steps to create a detailed Provenance Context Entity in RDF for a

hypothetical in-vitro kinase assay experiment designed to test the efficacy of a small molecule

inhibitor.

Define the Experimental Entities and Activities
First, we identify the key entities and the central activity of our experiment.
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Component PROV-O Class Description
Example Instance

(URI)

Kinase Enzyme prov:Entity
The target protein in

the assay.
ex:kinase-jak2

Substrate prov:Entity

The molecule that is

phosphorylated by the

kinase.

ex:peptide-stat3

ATP prov:Entity The phosphate donor. ex:atp-stock

Test Compound prov:Entity
The small molecule

inhibitor being tested.
ex:compound-xyz

Kinase Assay prov:Activity

The process of

running the kinase

inhibition assay.

ex:kinase-assay-run-

001

Assay Results prov:Entity

The dataset

generated by the

assay.

ex:assay-results-001

Lab Technician prov:Agent

The person who

performed the

experiment.

ex:technician-jane-

doe

Plate Reader prov:Agent

The instrument used

to measure the assay

results.

ex:plate-reader-

model-abc

Model the Provenance Context Entity
We will create a specific prov:Entity to represent the context of this particular kinase assay run.

This entity will hold all the parameters of the experiment.

Provenance Context Entity:
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Component PROV-O Class Description
Example Instance

(URI)

Assay Context prov:Entity

An entity representing

the specific

parameters of the

assay run.

ex:assay-context-001

Representing the Provenance in RDF (Turtle
Serialization)
The following RDF, written in the Turtle serialization format, demonstrates how to link these

components together using PROV-O.[4][5][6][7]

Using Qualified Relationships for More Detail
For more granular provenance, PROV-O provides qualified relationships.[8][9][10] For

example, we can specify the role each entity played in the activity.

Data Presentation: Summarizing Provenance Data
The structured nature of RDF allows for easy querying and summarization of provenance

information. The following table illustrates how quantitative data from multiple assay contexts

can be presented for comparison.
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001

ex:assay-

context-

001

10 100 50 1 60 25

002

ex:assay-

context-

002

10 100 50 5 60 25

003

ex:assay-

context-

003

10 100 50 10 60 25

Mandatory Visualizations
Visualizing provenance and related biological pathways is crucial for understanding complex

relationships. The following diagrams are generated using the Graphviz DOT language.

Experimental Workflow
This diagram illustrates the workflow of the kinase assay, showing the relationships between

the entities, the activity, and the agents.

Caption: Experimental workflow for the in-vitro kinase assay.

Signaling Pathway Example: MAPK Signaling
This diagram shows a simplified representation of the MAPK signaling pathway, a common

target in drug discovery.

Caption: A simplified diagram of the MAPK signaling pathway.

Conclusion
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The implementation of a Provenance Context Entity using PROV-O and RDF provides a

powerful mechanism for capturing and managing experimental data in a structured,

transparent, and reproducible manner. By following the protocols outlined in these application

notes, researchers, scientists, and drug development professionals can significantly enhance

the integrity and value of their scientific data. The ability to query and visualize this provenance

information facilitates deeper insights, streamlines collaboration, and strengthens the

foundation for data-driven discoveries.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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